3-(1-Amino-2-fluoroethyl)benzonitrile hydrochloride

• IUPAC Name: 3-(1-amino-2-fluoroethyl)benzonitrile;hydrochloride
• InChI: InChI=1S/C9H9FN2.ClH/c10-5-9(12)8-3-1-2-7(4-8)6-11;/h1-4,9H,5,12H2;1H
• InChI Key: NMXPBTZGEUDAKS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(CF)N)C#N.Cl
• Molecular Formula: C9H10ClFN2
• Molecular Weight: 200.64 g/mol

Description

3-(1-Amino-2-fluoroethyl)benzonitrile hydrochloride is a chemical compound with the CAS Number: 2173998-84-8. It has a molecular weight of 200.64.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H9FN2.ClH/c10-5-9(12)8-3-1-2-7(4-8)6-11;/h1-4,9H,5,12H2;1H. This code provides a specific representation of the molecular structure.

Physical And Chemical Properties Analysis

This compound is a powder. It is stored at room temperature.

Scientific Research Applications

Neuroimaging

• A study by Garg et al. (2007) explored the use of a fluorobenzyl analogue of DASB for neuroimaging. This analogue exhibits properties conducive for studying the serotonin transporter, particularly in research groups lacking specific synthesis capabilities for C-11 isotopes (Garg et al., 2007).

Fluorescence Probes

• Setsukinai et al. (2003) designed novel fluorescence probes, HPF and APF, to selectively detect highly reactive oxygen species. These probes were effective in differentiating various reactive oxygen species and were applied to living cells for visualization purposes (Setsukinai et al., 2003).

Organic Synthesis and Analytical Chemistry

• A study by Beale et al. (1989) described the use of 3-Benzoyl-2-quinolinecarboxaldehyde, a related compound, as a reagent for high-sensitivity chromatographic analysis of primary amines (Beale et al., 1989).
• Ang et al. (2013) discussed a fluorous synthetic route to create compounds like 3-amino-1,2-benzisoxazoles and 4-amino-1H-2,3-benzoxazines. This process highlights the versatility of such compounds in expanding chemical libraries (Ang et al., 2013).
• Hwang et al. (2019) developed a fluorometric chemodosimeter for detecting hypochlorite in aqueous media. This highlights the compound's role in environmental and chemical sensing applications (Hwang et al., 2019).

Safety and Hazards

The compound has been classified under GHS07 for safety. The hazard statements include H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing hands and other skin areas thoroughly after handling.